Cas no 21209-07-4 (S-(2-{[4-(4-methoxycyclohexyl)butyl]amino}ethyl) hydrogen sulfurothioate)

• Product name: S-(2-{[4-(4-methoxycyclohexyl)butyl]amino}ethyl) hydrogen sulfurothioate
• CAS No: 21209-07-4
• MF: C₁₃H₂₇NO₄S₂
• MW: 325.487781763077
• CID: 1403366
• PubChem ID: 210283

S-(2-{[4-(4-methoxycyclohexyl)butyl]amino}ethyl) hydrogen sulfurothioate Chemical and Physical Properties

Names and Identifiers

• S-(2-{[4-(4-methoxycyclohexyl)butyl]amino}ethyl) hydrogen sulfurothioate
• 2-(2-methoxyphenyl)-3a,4,5,6,7,7a-hexahydro-octahydro-1H-4,7-epoxyisoindole-1,3-dione
• Ethanethiol, 2-(4-(4-methoxycyclohexyl)butyl)amino-, hydrogen sulfate (ester)
• 21209-07-4
• DTXSID20943561
• 2-((4-(4-Methoxycyclohexyl)butyl)amino)ethanethiol hydrogen sulfate (ester)
• S-2-((4-(4-Methoxycyclohexyl)butyl)amino)ethyl thiosulfate
• BRN 2986621

• Inchi： InChI=1S/C13H27NO4S2/c1-18-13-7-5-12(6-8-13)4-2-3-9-14-10-11-19-20(15,16)17/h12-14H,2-11H2,1H3,(H,15,16,17)
• InChI Key： PKZSSJLCJOHCSM-UHFFFAOYSA-N
• SMILES： COC1CCC(CC1)CCCCNCCSS(=O)(=O)O

Computed Properties

• Exact Mass: 325.13831
• Monoisotopic Mass: 325.13815069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 75.63